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Compound of Interest

(4-Methoxy-2,6-
Compound Name:
dimethylphenyl)methanamine

Cat. No.: B13149966

Get Quote

Introduction & Chemical Identification

Proper disposal of (4-Methoxy-2,6-dimethylphenyl)methanamine is not merely a regulatory
formality; it is a critical safety operation. As a substituted benzylamine, this compound presents
specific risks regarding tissue corrosion and aquatic toxicity. Improper handling can lead to
severe chemical burns, while negligent disposal can result in long-term environmental

persistence.

This guide provides a self-validating protocol for the neutralization and disposal of this
compound, ensuring compliance with EPA (RCRA) and REACH standards.

Chemical Profile:
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Property Detail

(4-Methoxy-2,6-

Chemical Name . .
dimethylphenyl)methanamine

1477587-40-8 (Free Base) / 3036882-56-8 (HCI
Salt)

CAS Number

Molecular Formula C10H1sNO

Primary Aromatic Amine (Benzylamine

Functional Group derivative)
erivative

Acidity/Basicity Basic (pKa ~9-10 for conjugate acid)

| Physical State | Solid (Low melting point) or Liquid (depending on purity/salt form) |[1][2]

Hazard Identification & Risk Assessment

Before initiating any disposal workflow, you must acknowledge the specific hazards associated
with this structural class.

Core Hazards:

o Corrosivity (Category 1B/1C): As a primary amine, it can cause irreversible skin damage and

blindness.
¢ Acute Toxicity: Harmful if swallowed or absorbed through the skin.[3]
e Environmental Hazard: Toxic to aquatic life with long-lasting effects.

Critical Warning: Do NOT mix with strong oxidizers (e.g., permanganates, perchlorates) or
strong acids without controlled cooling. The exotherm from acid-base neutralization can

vaporize the amine, leading to inhalation exposure.

Personal Protective Equipment (PPE) & Engineering
Controls
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Standard lab coats are insufficient. The lipophilic nature of the methoxy and methyl groups
increases skin permeation rates compared to simple benzylamine.

» Engineering Controls: All transfers must occur inside a certified Chemical Fume Hood.
e Hand Protection: Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).

o Quter Layer: Nitrile (minimum 8 mil) or Laminate film (Silver Shield) for prolonged
handling.

o Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield recommended for
guantities >100 mL/g.

e Respiratory: If fume hood is unavailable (emergency only), use a full-face respirator with
organic vapor/amine cartridges.

Step-by-Step Disposal Protocols
Scenario A: Routine Disposal of Stock Reagents & Reaction
Mixtures

Objective: Prepare the chemical for high-temperature incineration by a licensed waste handler.
 Solubilization (If Solid):
o Do not dispose of the pure solid directly if possible; it creates "hot spots" in waste drums.

o Dissolve the solid in a compatible combustible solvent (e.g., Ethanol, Methanol, or
Acetone).

o Ratio: Dilute to <10% w/v to minimize reactivity.
e PH Adjustment (Optional but Recommended):

o If the waste stream is mixed with other organics, ensure the pH is neutral to slightly basic
(pH 7-10).
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o Why? Acidifying it converts the amine to its ammonium salt (e.g., Hydrochloride). While
less volatile, salts can precipitate out in organic waste solvents, creating sludge that clogs
incinerator feed lines. Keep it as the free base in organic solvent unless your facility
explicitly requires aqueous waste streams.

o Container Selection:
o Use High-Density Polyethylene (HDPE) or Glass containers.

o Avoid: Metal containers (aluminum/zinc) which can react with alkaline amines to release
hydrogen gas.

e Labeling:
o Label as "Hazardous Waste - Flammable, Corrosive, Toxic".

o List constituents: "Ethanol (90%), (4-Methoxy-2,6-dimethylphenyl)methanamine (10%)".

Scenario B: Spill Cleanup Protocol

Objective: Contain and neutralize an accidental release without generating toxic vapors.
o Evacuate & Ventilate: Clear the immediate area. Ensure fume hood sash is low.
o Containment:

o Dyke the spill using inert absorbent material (Vermiculite, Dry Sand, or Commercial Amine
Spills Pads).

o PROHIBITED: Do not use paper towels or sawdust. Aromatic amines can react with
cellulose or ignite spontaneously if mixed with oxidizers present in the trash.

e Collection:
o Scoop the contaminated absorbent into a wide-mouth HDPE jar.
o Label as "Solid Hazardous Waste (Debris contaminated with Amines)".

e Surface Decontamination:
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o Wipe the surface with a dilute acid solution (e.g., 1M Hydrochloric Acid or Citric Acid) to
neutralize residues.

o Follow with a soap and water wash.[4]

o Dispose of all wipes as hazardous waste.

Waste Stream Classification & Segregation

Proper segregation prevents dangerous incompatibility reactions in the central waste storage

area.
Waste Stream ID Description RCRA Code (US) Disposal Method
) ] Amine dissolved in D001 (Ignitable), Fuel Blending /
Organic Basic ] ) ) ]
organic solvent D002 (Corrosive) Incineration
] ] Contaminated gloves, N/A (Characteristic Hazardous Waste
Solid Debris o ] ) ]
vermiculite Waste) Landfill / Incineration
Neutralization ->
) Water-soluble rinsates ) Wastewater Treatment
Agueous Basic D002 (Corrosive) _ _
(pH > 12.5) (if permitted) or
Incineration

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for determining the correct disposal path.
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Waste: (4-Methoxy-2,6-dimethylphenyl)methanamine

Physical State?
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Y
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\
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Container: Halogenated Organic Container: Non-Halogenated Organic

(Corrosive/Toxic) (Flammable/Corrosive)

Click to download full resolution via product page

Figure 1: Decision logic for segregating amine waste streams to ensure compatibility and
compliance.

Regulatory & Compliance Framework

¢ US EPA (RCRA): This compound is likely a "Characteristic Waste" due to corrosivity (D002)
and potentially ignitability (D001) if in solvent. It must be manifested and transported by a

permitted hauler.
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e European Union (REACH/CLP): Classified as hazardous. Waste must be assigned a
European Waste Catalogue (EWC) code, typically 07 01 04* (other organic solvents,
washing liquids and mother liquors).

e Transport (DOT/IATA):

o UN Number: UN 2735 (Amines, liquid, corrosive, n.o.s.) or UN 3259 (Amines, solid,
corrosive, n.0.s.).

o Proper Shipping Name: Polyamines, liquid, corrosive, n.o.s. ((4-Methoxy-2,6-
dimethylphenyl)methanamine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. CAS#:1934843-03-4 | Tert-butyl ((5-cyanothiophen-3-yl)methyl)carbamate | Chemsrc
[chemsrc.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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